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Compound of Interest

Compound Name: O-Desmethylmetoprolol-d5

Cat. No.: B563557 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds like O-Desmethylmetoprolol-d5 is paramount for both

personal safety and environmental protection. This guide provides immediate, essential safety

protocols and logistical plans for the operational use and disposal of this compound.

Chemical Identifier and Hazard Information

Property Value

Chemical Name O-Desmethyl Metoprolol-d5

Synonyms

4-[2-Hydroxy-3-[(1-methylethyl)amino]propoxy]-

benzeneethanol-d5, (±)-O-Demethylmetoprolol-

d5, H 105/22-d5, SL 80-0088-d5[1]

CAS Number 1189981-81-4[1]

Molecular Formula C₁₄H₁₈D₅NO₃[1]

Molecular Weight 258.37[1]

GHS Hazard Classification Acute toxicity - oral 4 (H302)[2]

Signal Word Warning[2]

Hazard Pictogram GHS07[2]

Hazard Statement H302: Harmful if swallowed[2]
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Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling O-Desmethylmetoprolol-d5 to

ensure appropriate protective measures are in place. The following PPE is recommended as a

minimum standard:

PPE Category Item Specification

Hand Protection Gloves

Chemical-resistant, disposable

gloves (e.g., nitrile). Change

gloves immediately if

contaminated, torn, or

punctured.

Eye Protection Safety Glasses
Safety glasses with side

shields or safety goggles.

Skin and Body Protection Lab Coat

A standard laboratory coat

should be worn and kept

fastened.

Respiratory Protection Not generally required

Use in a well-ventilated area. If

dusts or aerosols may be

generated, a NIOSH-approved

respirator may be necessary

based on the risk assessment.

Operational Plan: Step-by-Step Handling Procedures
1. Receiving and Inspection:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Verify that the product label matches the order information.

Log the compound into the chemical inventory.

2. Storage:
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Store in a tightly closed container in a cool, dry, and well-ventilated area.

Follow the specific storage temperature recommendations provided on the product label or

Certificate of Analysis, which may include refrigeration (2-8°C) or freezing (-20°C).[3]

Keep away from incompatible materials.

3. Preparation for Use:

Work in a designated area, such as a chemical fume hood, especially when handling the

solid form or preparing solutions.

Ensure all necessary PPE is worn correctly before handling the compound.

Have an emergency spill kit readily available.

4. Weighing and Solution Preparation:

When weighing the solid material, do so in a manner that minimizes dust generation.

If preparing solutions, add the solvent to the weighed compound slowly.

Ensure the container is securely capped before mixing.

5. Post-Handling:

Thoroughly wash hands with soap and water after handling is complete and before leaving

the laboratory.[2]

Clean and decontaminate the work area and any equipment used.

Disposal Plan
Proper disposal of O-Desmethylmetoprolol-d5 and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

Segregate O-Desmethylmetoprolol-d5 waste from other waste streams.
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Do not mix with incompatible chemicals.

2. Waste Collection:

Collect waste in a designated, properly labeled, and sealed container.

The label should clearly identify the contents as "O-Desmethylmetoprolol-d5 waste" and

include appropriate hazard warnings.

3. Disposal Route:

Dispose of the chemical waste through a licensed and certified hazardous waste disposal

company.

Follow all local, regional, and national regulations for chemical waste disposal.[2]

Do not dispose of O-Desmethylmetoprolol-d5 down the drain or in the general trash.

4. Container Disposal:

Empty containers should be rinsed three times with an appropriate solvent.

The rinsate should be collected and disposed of as hazardous waste.

Once decontaminated, the container can be disposed of according to institutional guidelines.

Experimental Workflow Diagram
The following diagram illustrates the key steps for the safe handling of O-
Desmethylmetoprolol-d5, from receiving the compound to its final disposal.
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Caption: Workflow for Safe Handling of O-Desmethylmetoprolol-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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